Cas no 2171787-59-8 (3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171787-59-8
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5836720
• PubChem ID: 165840547
• Update Time: 2025-07-01

3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro4.5decane
• 2171787-59-8
• EN300-1639937
• 3,3-dimethyl-10-[(propan-2-yloxy)methyl]-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C13H25NO3/c1-10(2)15-7-11-13(16-6-5-14-11)8-12(3,4)17-9-13/h10-11,14H,5-9H2,1-4H3
• InChI Key： KMCNJYHVELANTG-UHFFFAOYSA-N
• SMILES： O1CC2(C(COC(C)C)NCCO2)CC1(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro4.5decane

Introduction to 3,3-Dimethyl-10-(Propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171787-59-8)

3,3-Dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171787-59-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane is notable for its spirocyclic framework, which consists of a nine-membered ring with a nitrogen atom and two oxygen atoms as heteroatoms. The presence of these heteroatoms imparts unique chemical and biological properties to the compound, making it an intriguing candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane. One notable approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic core efficiently. For instance, a palladium-catalyzed intramolecular allylic alkylation has been reported to yield the desired product with high stereoselectivity and yield. This method not only simplifies the synthetic route but also enhances the overall efficiency of the process.

In terms of biological activity, 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane has shown promising results in preliminary assays. Research has indicated that this compound exhibits potent anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been observed to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory potential, 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane has also demonstrated neuroprotective effects in preclinical models. Studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic properties of 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane have also been evaluated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its development as a drug candidate. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are designed to evaluate the compound's performance in treating various inflammatory and neurodegenerative disorders. Early results from phase I trials have been encouraging, with no major safety concerns reported.

In conclusion, 3,3-dimethyl-10-(propan-2-yloxy)methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171787-59-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.